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Compound of Interest

Compound Name: Wiskostatin

Cat. No.: B150537 Get Quote

Wiskostatin is a potent and selective inhibitor of the neuronal Wiskott-Aldrich syndrome

protein (N-WASP) and is classified as a hazardous substance.[1][2] Proper handling and

disposal are crucial to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide provides detailed procedures for the safe disposal of Wiskostatin in

a research setting.

I. Wiskostatin Safety Profile
Before handling Wiskostatin, it is essential to be aware of its chemical properties and

associated hazards. This information is critical for implementing appropriate safety measures.

Hazard Classification:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 4): May cause long-

lasting harmful effects to aquatic life.[1][2]

GHS Pictogram:

Skull and Crossbones

Signal Word: Danger[1][2]
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Property Data Reference

CAS Number 253449-04-6 [1][2]

Molecular Formula C₁₇H₁₈Br₂N₂O [2][3]

Molecular Weight 426.15 g/mol [2]

Appearance Crystalline solid, typically white [2][4]

Solubility
Soluble in DMSO (e.g., 5

mg/mL or 100 mM)
[2][3]

Storage Temperature -20°C [2][4]

Transport Designation
UN2811, Toxic solids, organic,

n.o.s. (Wiskostatin)
[1]

II. Step-by-Step Disposal Protocol
The following procedures outline the mandatory steps for the safe disposal of Wiskostatin
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-

resistant gloves (e.g., nitrile) when handling Wiskostatin in any form.

2. Segregation of Waste:

All Wiskostatin waste must be segregated from general laboratory trash.

Establish a designated waste container specifically for Wiskostatin and Wiskostatin-

contaminated materials.

3. Disposal of Unused or Expired Wiskostatin (Solid):

Do not dispose of solid Wiskostatin down the drain or in the regular trash.

Keep the compound in its original, clearly labeled container.
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Place the container into a secondary, sealable waste bag or container labeled as "Hazardous

Waste: Wiskostatin."

4. Disposal of Wiskostatin Solutions (e.g., in DMSO):

Collect all liquid waste containing Wiskostatin in a dedicated, leak-proof, and sealable

container.

The container must be made of a material compatible with the solvent (e.g., a chemical

waste jug for DMSO solutions).

Label the container clearly with "Hazardous Waste: Wiskostatin in [Solvent Name]" and the

approximate concentration.

Crucially, do not pour Wiskostatin solutions down the drain.[1] This is to avoid release into

the environment, where it can be harmful to aquatic life.[1][2]

5. Disposal of Contaminated Labware:

Sharps: Needles, syringes, or other sharps contaminated with Wiskostatin should be placed

directly into a designated sharps container for hazardous chemical waste.

Non-Sharps: Pipette tips, centrifuge tubes, gloves, and other disposable labware that have

come into contact with Wiskostatin should be collected in a designated hazardous waste

bag.

Glassware: Reusable glassware should be decontaminated. A common procedure is to rinse

the glassware with a suitable solvent (one that dissolves Wiskostatin, like DMSO, followed

by ethanol and then water) to remove any residue. The rinseate must be collected and

disposed of as hazardous liquid waste.

6. Final Disposal Procedure:

All collected Wiskostatin waste (solid, liquid, and contaminated materials) must be disposed

of through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.
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Follow your institution's specific procedures for waste pickup, ensuring all containers are

properly labeled and sealed.

The classification UN2811 indicates that the waste must be transported as a toxic organic

solid.[1]

Visual Guide: Wiskostatin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of various

forms of Wiskostatin waste.
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Caption: Logical workflow for the safe disposal of Wiskostatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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